Cas no 350997-47-6 (2-(2,4-Dichlorophenyl)-3-methylquinoline-4-carboxylic acid)

• Product Name: 2-(2,4-Dichlorophenyl)-3-methylquinoline-4-carboxylic acid
• CAS No: 350997-47-6
• MF: C₁₇H₁₁Cl₂NO₂
• MW: 332.180742502213
• MDL: MFCD01114917
• CID: 3046728
• PubChem ID: 840124
• Update Time: 2024-11-01

2-(2,4-Dichlorophenyl)-3-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenyl)-3-methylquinoline-4-carboxylic acid
• 2-(2,4-DICHLORO-PHENYL)-3-METHYL-QUINOLINE-4-CARBOXYLIC ACID
• 4-Quinolinecarboxylic acid, 2-(2,4-dichlorophenyl)-3-methyl-
• 2-(2,4-Dichlorophenyl)-3-methyl-4-quinolinecarboxylic acid
• DTXSID501191077
• AK-968/37166265
• AKOS003270605
• CBMicro_046520
• BIM-0046688.P001
• STK424519
• Oprea1_500466
• BBL016548
• VS-05356
• ALBB-000442
• 350997-47-6
• MFCD01114917

• MDL： MFCD01114917
• Inchi： 1S/C17H11Cl2NO2/c1-9-15(17(21)22)12-4-2-3-5-14(12)20-16(9)11-7-6-10(18)8-13(11)19/h2-8H,1H3,(H,21,22)
• InChI Key： CVKZCFQJEMNKAA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(C)=C(C(=O)O)C2C=CC=CC=2N=1)Cl

Computed Properties

• Exact Mass: 331.017
• Monoisotopic Mass: 331.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 474.5±45.0 °C at 760 mmHg
• Flash Point: 240.8±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(2,4-Dichlorophenyl)-3-methylquinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)